Cas no 1805987-98-7 (5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine
• CAS No: 1805987-98-7
• MF: C₇HBr₂F₃N₂O
• MW: 345.89885020256
• CID: 4911543
• Update Time: 2025-05-25

5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBr2F3N2O/c8-4-5(15-7(10,11)12)3(1-13)2-14-6(4)9/h2H
• InChI Key： IALZMCRZGHDAOU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C#N)=C1OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine

5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine, identified by the CAS number 1805987-98-7, is a highly specialized organic compound with a complex structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design, agrochemicals, and advanced materials.

The molecular structure of 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine features a pyridine ring substituted with a cyano group at position 5, bromine atoms at positions 2 and 3, and a trifluoromethoxy group at position 4. These substituents significantly influence the compound's electronic properties, solubility, and reactivity. The cyano group introduces electron-withdrawing effects, while the bromine atoms contribute to both electron-withdrawing and steric effects. The trifluoromethoxy group further enhances the electron-deficient nature of the pyridine ring, making this compound highly reactive in certain chemical transformations.

Recent studies have highlighted the potential of 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine as a versatile building block in organic synthesis. Its ability to undergo various nucleophilic aromatic substitutions and cross-coupling reactions has made it valuable in constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential applications in cancer therapy and infectious disease treatment.

In terms of physical properties, 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in polar solvents is moderate, which makes it suitable for reactions carried out in such media. The compound's stability under thermal conditions has also been investigated, showing that it remains stable up to temperatures around 150°C before undergoing decomposition.

The synthesis of 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include bromination of pyridine derivatives followed by substitution reactions to introduce the cyano and trifluoromethoxy groups. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and enhancing yield.

In terms of applications, this compound has shown promise in the development of advanced materials such as nonlinear optical materials and sensors. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Additionally, ongoing research is exploring its potential as a precursor for synthesizing biologically active molecules with specific pharmacological profiles.

The environmental impact of 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine has also been a topic of interest. Studies suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its ecological footprint. Regulatory agencies have classified this compound based on its chemical properties and potential hazards; however, it is not currently listed as a hazardous or controlled substance under standard classifications.

In conclusion, 5-Cyano-2,3-dibromo-4-(trifluoromethoxy)pyridine, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from organic synthesis to materials science, underscoring its importance as a valuable chemical entity in modern chemistry.